Cas no 2680707-80-4 (2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid)

• Product Name: 2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid
• CAS No: 2680707-80-4
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6016070
• PubChem ID: 165916852
• Update Time: 2025-05-21

2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680707-80-4
• 2-{3-[2-(2,2,2-trifluoroacetamido)ethyl]phenyl}acetic acid
• EN300-28284312
• 2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid

• Inchi： 1S/C12H12F3NO3/c13-12(14,15)11(19)16-5-4-8-2-1-3-9(6-8)7-10(17)18/h1-3,6H,4-5,7H2,(H,16,19)(H,17,18)
• InChI Key： FTQWRLMJWSBCOH-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1C=CC=C(CC(=O)O)C=1)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid

Comprehensive Overview of 2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid (CAS No. 2680707-80-4)

In the realm of pharmaceutical and biochemical research, 2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid (CAS No. 2680707-80-4) has emerged as a compound of significant interest. This molecule, characterized by its unique trifluoroacetamido and phenylacetic acid moieties, is increasingly studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural features, which make it a promising candidate for modulating biological targets.

The compound's CAS No. 2680707-80-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid, highlights the presence of a trifluoroacetamido group linked to an ethylphenyl backbone, terminating in an acetic acid functional group. This configuration is often associated with enhanced metabolic stability and bioavailability, making it a focal point for drug design and small molecule therapeutics.

Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in compounds like 2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid. Researchers are leveraging machine learning algorithms to predict its interactions with enzymes and receptors, accelerating the identification of novel therapeutic applications. Questions such as "How does trifluoroacetamido improve drug potency?" or "What are the synthetic routes for phenylacetic acid derivatives?" are frequently searched, reflecting the compound's relevance in modern science.

From a synthetic perspective, the incorporation of the trifluoroacetamido group is a strategic choice for enhancing electrophilicity and hydrogen-bonding capabilities. This aligns with the growing demand for fluorinated compounds in pharmaceuticals, as fluorine atoms often improve pharmacokinetic properties. The phenylacetic acid segment, meanwhile, is a versatile scaffold found in anti-inflammatory and antimicrobial agents, further broadening the compound's potential utility.

Environmental and green chemistry considerations are also shaping research around CAS No. 2680707-80-4. Scientists are exploring sustainable synthesis methods to minimize waste and energy consumption, addressing broader concerns about eco-friendly chemical production. Such efforts resonate with global initiatives like the UN Sustainable Development Goals, particularly in responsible consumption and industrial innovation.

In conclusion, 2-{3-[2-(2,2,2-Trifluoroacetamido)ethyl]phenyl}acetic acid represents a compelling case study at the intersection of medicinal chemistry, computational modeling, and sustainable science. Its structural complexity and functional diversity continue to inspire innovative research, making it a noteworthy subject for academic and industrial investigations alike.